![molecular formula C4H3BrFN3 B3034081 5-Bromo-4-fluoropyrimidin-2-amine CAS No. 1360552-57-3](/img/structure/B3034081.png)
5-Bromo-4-fluoropyrimidin-2-amine
Overview
Description
5-Bromo-4-fluoropyrimidin-2-amine (5-Br-4-F-Pyrimidin-2-amine) is an important organic compound used in scientific research. It is a substituted pyrimidine derivative with a unique structure consisting of a five-membered ring with an amine group attached. It has been used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 5-Br-4-F-Pyrimidin-2-amine is also used as a starting material for the synthesis of other related compounds.
Scientific Research Applications
Kinase Inhibitors Development
A study by Wada et al. (2012) underscores the significance of 2,4-disubstituted-5-fluoropyrimidines, derived from 5-Bromo-4-fluoropyrimidin-2-amine, as potential kinase inhibitors. This research outlines a facile and regioselective synthesis pathway leading to novel compounds, showcasing the chemical's role in anticancer drug development. The compounds synthesized exhibit promising biological activity, potentially offering new avenues for cancer therapy (H. Wada, Lili Cheng, Ji Jiang, Zhigan Jiang, Jun Xie, T. Hu, H. Sanganee, T. Luker, 2012).
Novel Amination Mechanisms
Research into the amination mechanisms of substituted halogenoaza-aromatics, including this compound, reveals intricate reaction pathways. Valk, Plas, and Bode (2010) present evidence suggesting the occurrence of the ANRORC mechanism in such aminations. This insight contributes to a deeper understanding of organic reaction mechanisms, highlighting the compound's utility in fundamental chemical research (J. D. Valk, H. Plas, J. Bode, 2010).
Advancements in Chemical Synthesis
Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, yielding products that include this compound derivatives. This study highlights the compound's versatility in synthesizing novel aminopyrimidines, with implications for developing new materials and pharmaceuticals (A. Doulah, H. Eshtiagh-hosseini, M. Mirzaei, M. Nikpour, A. Fazlara, A. Salimi, 2014).
properties
IUPAC Name |
5-bromo-4-fluoropyrimidin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrFN3/c5-2-1-8-4(7)9-3(2)6/h1H,(H2,7,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKCTYOVICGMHBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=N1)N)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrFN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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